Cas no 1253527-71-7 (2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid)

• Product Name: 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid
• CAS No: 1253527-71-7
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• MDL: MFCD17168355
• CID: 5207047
• Update Time: 2025-07-02

2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid
• 1-Piperazineacetic acid, 4-[1-phenyl-2-(phenylsulfonyl)ethyl]-
• 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid

• MDL： MFCD17168355
• Inchi： 1S/C20H24N2O4S/c23-20(24)15-21-11-13-22(14-12-21)19(17-7-3-1-4-8-17)16-27(25,26)18-9-5-2-6-10-18/h1-10,19H,11-16H2,(H,23,24)
• InChI Key： WOLJXWFXXYEEEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(C1C=CC=CC=1)N1CCN(CC(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 388.146
• Monoisotopic Mass: 388.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid

Comprehensive Overview of 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid (CAS No. 1253527-71-7)

2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid (CAS No. 1253527-71-7) is a synthetic organic compound with a unique molecular structure that combines a piperazine core, a benzenesulfonyl group, and a phenylacetic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways for various diseases.

The compound’s CAS No. 1253527-71-7 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its intricate structure, featuring a piperazine ring linked to a benzenesulfonyl group, suggests potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) or enzyme inhibitors. These properties make it a subject of interest in medicinal chemistry and biopharmaceutical research, aligning with current trends in precision medicine and targeted drug delivery.

In the context of modern drug development, 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid is often explored for its potential role in modulating cell signaling pathways. Given the rising demand for small-molecule therapeutics, this compound’s ability to interact with specific proteins or receptors could position it as a candidate for treating conditions like inflammatory disorders or neurological diseases. Its benzenesulfonyl component, in particular, is known to enhance binding affinity in many pharmacologically active molecules.

From a synthetic chemistry perspective, the preparation of CAS No. 1253527-71-7 involves multi-step organic reactions, including N-alkylation and sulfonylation. These processes are optimized to achieve high purity and yield, which are essential for research and potential clinical applications. The compound’s acetic acid tail also offers opportunities for further derivatization, enabling the creation of analogs with improved pharmacokinetic properties.

The growing interest in AI-driven drug discovery has further highlighted the importance of compounds like 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid. Computational models and machine learning algorithms are increasingly used to predict its bioactivity and optimize its molecular structure. This aligns with the broader shift toward data-driven research in the pharmaceutical industry, where high-throughput screening and virtual compound libraries play pivotal roles.

Environmental and safety considerations are also paramount when working with CAS No. 1253527-71-7. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure researcher safety and compliance with Good Laboratory Practices (GLP). Its stability under various conditions, such as pH and temperature, is another area of investigation, particularly for formulation development.

In summary, 2-{4-[2-(Benzenesulfonyl)-1-phenylethyl]piperazin-1-yl}acetic acid (CAS No. 1253527-71-7) represents a promising scaffold in medicinal chemistry, with potential applications spanning drug design, biochemical research, and therapeutic innovation. As the scientific community continues to explore its properties, this compound may contribute to breakthroughs in personalized medicine and next-generation therapeutics.